Cas no 2098107-23-2 (2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine)

2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine is a specialized organic compound featuring a cyclobutyl core substituted with dimethoxy and methylpropan-1-amine functional groups. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and fine chemicals. The presence of both amine and ether functionalities enhances its reactivity, enabling selective modifications for targeted applications. The compound's stability under standard conditions and compatibility with common reagents further contribute to its utility in multistep synthesis. Researchers may find it advantageous for constructing complex molecular architectures due to its rigid cyclobutyl scaffold and versatile reactivity profile.
2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine structure
2098107-23-2 structure
Product Name:2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine
CAS No:2098107-23-2
MF:C10H21NO2
MW:187.27924323082
CID:5728805
PubChem ID:121208112
Update Time:2025-06-08

2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2098107-23-2
    • 2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
    • AKOS026717400
    • F2147-4848
    • Cyclobutaneethanamine, 3,3-dimethoxy-β,β-dimethyl-
    • 2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine
    • Inchi: 1S/C10H21NO2/c1-9(2,7-11)8-5-10(6-8,12-3)13-4/h8H,5-7,11H2,1-4H3
    • InChI Key: XMRCFZGUVYCVEP-UHFFFAOYSA-N
    • SMILES: O(C)C1(CC(C(C)(C)CN)C1)OC

Computed Properties

  • Exact Mass: 187.157228913g/mol
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 0.97±0.1 g/cm3(Predicted)
  • Boiling Point: 229.2±10.0 °C(Predicted)
  • pka: 10.61±0.10(Predicted)

2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D173026-100mg
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2
100mg
$ 160.00 2022-06-05
TRC
D173026-500mg
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2
500mg
$ 615.00 2022-06-05
TRC
D173026-1g
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2
1g
$ 955.00 2022-06-05
Life Chemicals
F2147-4848-0.25g
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2 95%+
0.25g
$597.0 2023-09-05
Life Chemicals
F2147-4848-0.5g
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2 95%+
0.5g
$629.0 2023-09-05
Life Chemicals
F2147-4848-1g
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2 95%+
1g
$663.0 2023-09-05
Life Chemicals
F2147-4848-2.5g
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2 95%+
2.5g
$1326.0 2023-09-05
Life Chemicals
F2147-4848-5g
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2 95%+
5g
$1989.0 2023-09-05
Life Chemicals
F2147-4848-10g
2-(3,3-dimethoxycyclobutyl)-2-methylpropan-1-amine
2098107-23-2 95%+
10g
$2785.0 2023-09-05

Additional information on 2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine

Research Brief on 2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine (CAS: 2098107-23-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel amine derivatives, particularly 2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine (CAS: 2098107-23-2). This compound has emerged as a promising candidate for various therapeutic applications due to its unique structural features and potential biological activity. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound 2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine belongs to a class of cyclobutylamine derivatives, which have garnered attention for their role in modulating central nervous system (CNS) targets. Recent studies have explored its synthesis via multi-step organic reactions, including cyclobutane ring formation and subsequent functionalization. The presence of dimethoxy and methyl groups on the cyclobutyl ring is believed to enhance its metabolic stability and bioavailability, making it a viable scaffold for further optimization.

Pharmacological evaluations of 2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine have revealed its potential as a modulator of neurotransmitter systems, particularly serotonin and dopamine receptors. In vitro assays demonstrated its affinity for specific receptor subtypes, suggesting applications in neuropsychiatric disorders such as depression and anxiety. Additionally, preliminary in vivo studies in rodent models have shown promising results in behavioral assays, further supporting its therapeutic potential.

One of the key challenges in the development of this compound is its selectivity and off-target effects. Recent research has employed computational modeling and structure-activity relationship (SAR) studies to optimize its binding affinity and reduce unwanted interactions. These efforts have led to the identification of derivative compounds with improved pharmacological profiles, paving the way for preclinical development.

In conclusion, 2-(3,3-Dimethoxycyclobutyl)-2-methylpropan-1-amine represents a promising lead compound in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activity warrant further investigation to fully elucidate its therapeutic potential. Future research should focus on advancing its preclinical development, including pharmacokinetic and toxicological studies, to facilitate its transition into clinical trials.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd